Cas no 147622-85-3 (trans-4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexan)-4-one)

• Product Name: trans-4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexan)-4-one
• CAS No: 147622-85-3
• MF: C₁₈H₂₂F₂O
• MW: 292.363492488861
• MDL: MFCD26143179
• CID: 100727
• Update Time: 2025-07-02

trans-4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexan)-4-one Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-4-one,4'-(3,4-difluorophenyl)-, trans-
• trans-4'-(3,4-Difluorophenyl)-[1,1'-bi(cyclohexan)]-4-one
• trans-4'-(3,4-Difluorophenyl)bicyclohexyl-4-one
• 4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexyl)-4-one
• 4-[4-TRANS-(3,4-DIFLOURPHENYL)-CYCLOHEXYL]-CYCLOHEXANON
• 2-(Methyl(2-nitro-4-(trifluoromethyl)phenyl)amino)ethanol
• 2-[methyl-2-nitro-4-(trifluoromethyl)anilino]et
• 2-{methyl[2-nitro-4-(trifluoromethyl)phenyl]amino}ethanol
• 4-[N-methyl-N-(2-hydroxyethyl)amino]-3-nitrobenzotrifluoride
• 4-[p-N,N-dimethylaminobenzylideneamino]-5-mercapto-3-trifluoromethyl-s-triazole
• 4-[trans-4-(3,4-difluorophenyl)cyclohexyl]cyclohexanone
• Ethanol,2-[methyl[2-nitro-4-(trifluoromethyl)phenyl]amino]-
• 4'-(3,4-Difluorophenyl)bi(cyclohexan)-4-one
• 4- (3, 4-difluorophenyl) dicyclohexyl ketone.
• trans(3.4-difluorophenyl)-cyclohexyl-cyclohexanon
• trans-4'-(3,4-Difluorophenyl)-[1,1'-bicyclohexyl]-4-one
• AK542483
• D4911
• [1,1'-Bicyclohexyl]-4-one, 4'-(3,4-difluorophenyl)-, trans-
• 4-[(1alpha)-4beta-(3,4-Difluorophenyl)cyclohexyl]cyclohexanone
• trans-4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexan)-4-one

• MDL： MFCD26143179
• Inchi： 1S/C18H22F2O/c19-17-10-7-15(11-18(17)20)14-3-1-12(2-4-14)13-5-8-16(21)9-6-13/h7,10-14H,1-6,8-9H2
• InChI Key： IUJMYVYPSSBPCX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CCC(CC1)C1CCC(CC1)=O)F

Computed Properties

• Exact Mass: 292.16396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 210
• XLogP3: 5

Experimental Properties

• Density: 1.143±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 75.0 to 79.0 deg-C
• Boiling Point: 386.715°C at 760 mmHg
• Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
• PSA: 17.07

trans-4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexan)-4-one Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on trans-4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexan)-4-one

Comprehensive Overview of trans-4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexan)-4-one (CAS No. 147622-85-3)

The compound trans-4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexan)-4-one (CAS No. 147622-85-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a difluorophenyl moiety and a bicyclohexyl framework, make it a valuable intermediate in the synthesis of advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated aromatic and cyclohexyl components contribute to enhanced metabolic stability and binding affinity.

In recent years, the demand for fluorinated compounds like trans-4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexan)-4-one has surged due to their versatility in medicinal chemistry. Fluorination is a key strategy for improving the pharmacokinetic properties of drug candidates, and this compound's 3,4-difluorophenyl group aligns with current trends in fluorine-based drug design. Searches for "fluorinated cyclohexane derivatives" and "difluorophenyl applications" have spiked, reflecting growing interest in such molecules for their potential in treating neurological and inflammatory disorders.

The synthesis of CAS No. 147622-85-3 involves multi-step organic reactions, often starting from readily available cyclohexanone derivatives. Its trans-configuration is critical for achieving the desired stereochemical purity, a factor emphasized in recent publications on stereoselective synthesis. This aligns with the broader scientific community's focus on chiral intermediates, as evidenced by frequent searches for "stereocontrolled organic synthesis" and "bicyclohexyl building blocks."

Beyond pharmaceuticals, trans-4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexan)-4-one has potential applications in advanced materials. Its rigid bicyclohexyl structure could contribute to the development of liquid crystals or high-performance polymers, topics frequently queried in academic and industrial research databases. The compound's thermal stability and aromatic-cycloaliphatic hybrid nature make it a candidate for exploring "new polymer backbones"—a trending topic in materials science forums.

Analytical characterization of this compound typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, with researchers often searching for "structural elucidation of fluorinated compounds." Its crystalline properties are of particular interest, as they may influence solubility and formulation strategies—a recurring theme in discussions about "drug formulation challenges."

In conclusion, trans-4'-(3,4-Difluorophenyl)-1,1'-bi(cyclohexan)-4-one represents a compelling case study in modern chemical research. Its dual relevance to pharmaceutical development and materials innovation positions it at the intersection of two high-growth scientific domains. As interest in tailored fluorinated architectures continues to rise, this compound's role in addressing challenges like bioavailability enhancement and material durability will likely expand, making it a subject of enduring scientific and industrial relevance.